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Compound of Interest

Compound Name: Hydroxymethyl acrylate

Hydroxymethyl Acrylate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hydroxymethyl acrylate is a functionalized acrylic monomer with distinct chemical properties.
This technical guide provides a concise overview of its fundamental molecular characteristics.
While its primary applications are rooted in polymer and materials science, this document aims
to provide foundational knowledge for professionals across various scientific disciplines. A
comprehensive literature review indicates a significant gap in research pertaining to the direct
application of hydroxymethyl acrylate in drug development and biological signaling pathways.

Core Molecular Data

The fundamental quantitative data for hydroxymethyl acrylate is summarized in the table

below.
Property Value Citation
Molecular Formula C4H603 [1]
Molecular Weight 102.09 g/mol [1]
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Synthesis and Applications

Hydroxymethyl acrylate and its derivatives are primarily utilized as monomers in
polymerization reactions. The presence of both a polymerizable acrylate group and a reactive
hydroxyl group allows for the synthesis of polymers with tailored properties. These polymers
are integral to the formulation of high-performance coatings, adhesives, and various advanced
materials.

A common synthetic route for a related compound, ethyl a-(hydroxymethyl)acrylate, involves
the reaction of paraformaldehyde with triethyl phosphonoacetate. While specific protocols for
hydroxymethyl acrylate may vary, the fundamental principles of acrylate synthesis are well-
established in organic chemistry.

It is important to note that the vast majority of available research literature focuses on the
polymerization and material science applications of hydroxymethyl acrylate and its
derivatives.

Biological Activity and Drug Development

A thorough review of scientific literature reveals a notable absence of studies focused on the
biological activity, pharmacological effects, or potential applications of hydroxymethyl acrylate
in drug development. The majority of research in the biomedical field has been conducted on
related compounds such as hydroxyethyl acrylate (HEA) and hydroxyethyl methacrylate
(HEMA). These compounds have been investigated for their roles in cytotoxicity, apoptosis,
and as components of hydrogels for drug delivery. However, these findings cannot be
extrapolated to hydroxymethyl acrylate due to differences in their chemical structures.

Consequently, there is no established information on signaling pathways modulated by
hydroxymethyl acrylate or detailed experimental protocols for its biological evaluation.

Future Directions

The lack of data on the biological effects of hydroxymethyl acrylate presents a potential area
for novel research. Preliminary studies could focus on in vitro cytotoxicity assays to establish a
baseline understanding of its interaction with biological systems. Should such studies indicate
low toxicity, further investigation into its potential as a monomer for biocompatible polymers or
as a scaffold for drug conjugation could be warranted.
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Conclusion

Hydroxymethyl acrylate is a well-characterized monomer with a defined molecular weight and
formula. Its utility is firmly established in the realm of polymer and materials science. For
researchers and professionals in drug development, it is crucial to recognize that the biological
properties of this specific monomer remain largely unexplored. The information available for
structurally similar compounds should be interpreted with caution and not be directly attributed
to hydroxymethyl acrylate. Future research is necessary to elucidate any potential biological
activity and to determine if it holds any promise for biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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